Cas no 1805151-52-3 (2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline)
2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline is a halogenated aniline derivative featuring bromine, methoxy, and trifluoromethoxy substituents on the aromatic ring. This compound is primarily utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing and electron-donating groups enable selective functionalization. The presence of bromine enhances reactivity for cross-coupling reactions, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity, making it valuable in drug discovery. Its well-defined structure and high purity ensure consistent performance in complex organic transformations. Suitable for use in research and industrial applications, this compound offers a balance of reactivity and stability for advanced synthetic chemistry.
1805151-52-3 structure
Product Name:2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline
CAS No:1805151-52-3
MF:C8H7BrF3NO2
MW:286.045892000198
CID:4974167
Update Time:2025-06-07
2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline
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- Inchi： 1S/C8H7BrF3NO2/c1-14-5-3-2-4(13)6(9)7(5)15-8(10,11)12/h2-3H,13H2,1H3
- InChI Key： BIZIGRMDYXPEOV-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1OC(F)(F)F)OC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 3.1
- Topological Polar Surface Area: 44.5
2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020602-1g |
2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline |
1805151-52-3 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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